Cas no 107054-69-3 (1-(p-Tolyl)-2-methyl-2-butanol)

1-(p-Tolyl)-2-methyl-2-butanol structure
107054-69-3 structure
Product Name:1-(p-Tolyl)-2-methyl-2-butanol
CAS No:107054-69-3
MF:C12H18O
MW:178.270723819733
CID:2872408
Update Time:2023-08-10

1-(p-Tolyl)-2-methyl-2-butanol Chemical and Physical Properties

Names and Identifiers

    • 1-(p-Tolyl)-2-methyl-2-butanol
    • 3-methyl-4-(p-tolyl)-3-butanol
    • Inchi: 1S/C12H18O/c1-4-12(3,13)9-11-7-5-10(2)6-8-11/h5-8,13H,4,9H2,1-3H3
    • InChI Key: PGWJWAZSANOCJW-UHFFFAOYSA-N
    • SMILES: OC(C)(CC)CC1C=CC(C)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 147
  • XLogP3: 3
  • Topological Polar Surface Area: 20.2
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